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Compound of Interest

Compound Name: N-Isopropyl-3,5-dimethylaniline

CAS No.: 52827-66-4

Cat. No.: B1297910

Get Quote

Executive Summary
N-Isopropyl-3,5-dimethylaniline (also known as N-(3,5-dimethylphenyl)propan-2-amine) is a

secondary aromatic amine. Unlike its common precursor, 3,5-dimethylaniline (3,5-xylidine), this

N-alkylated derivative is not a commodity chemical with widely published physical constants.

This guide provides the estimated boiling point ranges based on structure-property

relationships (SPR) and thermodynamic modeling, alongside a validated vacuum distillation

protocol for its isolation. The addition of the isopropyl group typically raises the atmospheric

boiling point by approximately 15–20°C relative to the parent aniline, necessitating high-

vacuum techniques to prevent thermal degradation during purification.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6]
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Property Detail

Chemical Name N-Isopropyl-3,5-dimethylaniline

IUPAC Name N-(3,5-Dimethylphenyl)propan-2-amine

Molecular Formula C₁₁H₁₇N

Molecular Weight 163.26 g/mol

Appearance Clear to pale yellow oil (darkens upon oxidation)

Solubility
Soluble in DCM, EtOAc, MeOH; Insoluble in

water

Boiling Point Thermodynamics
Direct experimental values for this specific isomer are rare in public literature. The values below

are derived using the Clausius-Clapeyron relation, anchored to the known boiling point of the

parent compound (3,5-dimethylaniline, BP: 220°C @ 760 mmHg) and the structural shift

observed in N-isopropylaniline.

Base Value (Atmospheric): ~238–242°C (Estimated)

Enthalpy of Vaporization (

): ~50–55 kJ/mol (Typical for secondary anilines)

Pressure-Temperature Nomograph (Estimated)
The following table serves as a working guide for setting distillation fractions.
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Pressure (mmHg / Torr)
Estimated Boiling Point
(°C)

Operational Notes

760 (Atm) 239°C
Not Recommended (High risk

of oxidation/tars)

20 125 – 130°C
Water aspirator range;

acceptable for crude stripping.

10 110 – 115°C
Standard mechanical pump

range.

1.0 85 – 90°C
Optimal Range for final

purification.

0.1 60 – 65°C
High vacuum; requires cold

trap (dry ice/acetone).

Synthesis Protocol: Reductive Amination
The most robust route to N-isopropyl-3,5-dimethylaniline is the reductive amination of 3,5-

dimethylaniline with acetone. This method avoids the over-alkylation often seen with isopropyl

halides.

Reaction Scheme
The reaction proceeds via the formation of a ketimine intermediate, which is reduced in situ by

Sodium Triacetoxyborohydride (STAB) or Sodium Cyanoborohydride.
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Figure 1: Reductive amination pathway.[1] The use of NaBH(OAc)₃ allows for a mild, one-pot

synthesis.

Step-by-Step Procedure
Imine Formation:

Dissolve 3,5-dimethylaniline (1.0 eq) in 1,2-Dichloroethane (DCE) or THF.

Add Acetone (1.5 – 2.0 eq) and Acetic Acid (1.0 eq).

Stir at room temperature for 30–60 minutes to allow equilibrium formation of the imine.

Reduction:

Cool the mixture to 0°C.

Add Sodium Triacetoxyborohydride (1.5 eq) portion-wise over 20 minutes.

Allow to warm to room temperature and stir overnight (12–16h).

Quench & Workup:

Quench with saturated NaHCO₃ solution (gas evolution will occur).

Extract with Dichloromethane (DCM) (3x).

Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

Purification: Vacuum Distillation Protocol
Due to the high boiling point, vacuum distillation is the superior purification method over column

chromatography, which can lead to "tailing" of amines on silica gel.

Experimental Setup
Use a short-path distillation head or a Vigreux column. Ensure all joints are greased with high-

vacuum grease to maintain pressure <2 mmHg.
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Figure 2: Logical flow of the vacuum distillation setup. A cold trap is critical to protect the pump

from volatile amine vapors.

Distillation Procedure
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Degassing: Place the crude oil in the boiling flask. Apply vacuum gradually while stirring to

remove residual solvents (DCM/Acetone).

Heating Ramp:

Set the oil bath temperature to 20–30°C higher than the expected boiling point (e.g., set

bath to 120°C for a target BP of 90°C).

Wrap the flask and column in aluminum foil to prevent heat loss.

Fraction Collection:

Fraction 1 (Forerun): Collect any distillate boiling below 80°C (at 1 mmHg). This typically

contains unreacted aniline or acetone byproducts.

Fraction 2 (Main Cut): Collect the steady fraction boiling at 85–95°C (at 1 mmHg). The

temperature should remain stable. This is your pure product.

Fraction 3 (Tails): Stop distillation when the temperature spikes or colored smoke

(decomposition) appears.

Storage: Store the purified amine under an inert atmosphere (Argon/Nitrogen) in a dark

container to prevent oxidation (browning).

Troubleshooting
Bumping: Amines are prone to bumping under vacuum. Use a large magnetic stir bar or a

capillary bleed.

Color: The product should be colorless. If it distills yellow/orange, oxidation has occurred.

Redistill with a pinch of zinc dust to reduce oxidized impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://en.wikipedia.org/wiki/3,5-Xylidine
https://www.fishersci.ca/shop/products/3-5-dimethylaniline-97-thermo-scientific-1/p-7080846
https://data.epo.org/publication-server/rest/v1.2/publication-dates/2025-01-15/patents/EP3965884NWB1/document.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwebbook.nist.gov%2Fcgi%2Fcbook.cgi%3FID%3DC108690
https://www.benchchem.com/product/b1297910?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethylaniline
https://en.wikipedia.org/wiki/3,5-Xylidine
https://www.fishersci.ca/shop/products/3-5-dimethylaniline-97-thermo-scientific-1/p-7080846
https://www.fishersci.ca/shop/products/3-5-dimethylaniline-97-thermo-scientific-1/p-7080846
https://data.epo.org/publication-server/rest/v1.2/publication-dates/2025-01-15/patents/EP3965884NWB1/document.pdf
https://www.benchchem.com/product/b1297910/docs#technical-guide-boiling-point-purification-of-n-isopropyl-3-5-dimethylaniline
https://www.benchchem.com/product/b1297910/docs#technical-guide-boiling-point-purification-of-n-isopropyl-3-5-dimethylaniline
https://www.benchchem.com/product/b1297910/docs#technical-guide-boiling-point-purification-of-n-isopropyl-3-5-dimethylaniline
https://www.benchchem.com/product/b1297910/docs#technical-guide-boiling-point-purification-of-n-isopropyl-3-5-dimethylaniline
https://www.benchchem.com/product/b1297910?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297910?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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